![molecular formula C9H3F6NO3 B2429764 2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone CAS No. 76911-72-3](/img/structure/B2429764.png)
2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone
Description
2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone, also known as TFNE, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a melting point of -68°C and boiling point of 61°C. TFNE is highly soluble in many organic solvents, including acetone, ethanol, and methanol. It is also miscible with most hydrocarbons. The compound is produced in a variety of ways, including the reaction of trifluoromethylbenzene and nitromethane, which yields a nitroalkene intermediate that can be hydrolyzed to yield TFNE.
Scientific Research Applications
- Intermediate : 2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone serves as an intermediate in organic synthesis. Researchers use it to create more complex molecules and explore novel chemical pathways .
- Pharmaceuticals : Its unique structure makes it valuable for designing pharmaceutical compounds. Researchers investigate its potential as a building block for drug development .
- Oxidation Catalyst : 2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone acts as an organocatalyst for the oxidation of tertiary amines and azines to N-oxidesalkenes. This application is relevant in synthetic chemistry and material science .
- Synthesis : Researchers have used this compound in the synthesis of new fluorinated polymers. These polymers exhibit high average molecular weight, excellent thermal stability, and good film-forming properties. Applications include coatings, adhesives, and materials with specialized properties .
- Laboratory Investigations : Scientists employ 2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone in laboratory research and development processes. Its reactivity and unique fluorinated structure allow for innovative studies .
Organic Synthesis and Pharmaceuticals
Organocatalysis
Fluorinated Polymers
Chemical Research and Development
properties
IUPAC Name |
2,2,2-trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3F6NO3/c10-8(11,12)5-1-4(7(17)9(13,14)15)2-6(3-5)16(18)19/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITXJKPFWCVBOEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)[N+](=O)[O-])C(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3F6NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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